Cas no 2167270-38-2 (1-2-(1-bromobutyl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(1-bromobutyl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 2167270-38-2
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 5852239
• PubChem ID: 165534616
• Update Time: 2025-06-03

1-2-(1-bromobutyl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(1-bromobutyl)-1,3-thiazol-4-ylethan-1-one
• EN300-1269855
• 2167270-38-2
• 1-[2-(1-bromobutyl)-1,3-thiazol-4-yl]ethan-1-one

• Inchi： 1S/C9H12BrNOS/c1-3-4-7(10)9-11-8(5-13-9)6(2)12/h5,7H,3-4H2,1-2H3
• InChI Key： LELNPPKIIUHPAA-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C(C)=O)=CS1)CCC

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-2-(1-bromobutyl)-1,3-thiazol-4-ylethan-1-one

Compound CAS No. 2167270-38-2: 1-(2-(1-Bromobutyl)-1,3-thiazol-4-yl)ethanone

The compound with CAS number 2167270-38-2, commonly referred to as 1-(2-(1-bromobutyl)-1,3-thiazol-4-yl)ethanone, is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their versatile properties and biological activities. The molecule consists of a thiazole ring system substituted with a bromobutyl group and an ethanone moiety, making it a valuable compound for both academic research and industrial applications.

Thiazole derivatives have been extensively studied for their role in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the bromobutyl group in this compound introduces additional functional diversity, potentially enhancing its pharmacokinetic properties. Recent studies have highlighted the importance of substituent effects on the biological activity of thiazole derivatives. For instance, the substitution pattern at the 4-position of the thiazole ring can significantly influence the compound's ability to interact with biological targets such as enzymes or receptors.

The synthesis of 1-(2-(1-bromobutyl)-1,3-thiazol-4-yl)ethanone involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through condensation reactions involving thiols and aldehydes or ketones. The introduction of the bromobutyl group requires careful consideration of reaction conditions to ensure regioselectivity and avoid side reactions. The final step involves the installation of the ethanone group, which can be accomplished through various methods such as oxidation or direct alkylation.

One of the most promising aspects of this compound is its potential as a precursor for more complex molecules. The bromine atom in the bromobutyl group serves as a leaving group, enabling further functionalization through nucleophilic substitution reactions. This makes CAS No. 2167270-38-2 a valuable building block in organic synthesis, particularly in the construction of bioactive molecules with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of thiazole derivatives like this compound. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups such as the ethanone moiety can modulate the electronic properties of the thiazole ring, enhancing its reactivity towards nucleophilic attack or electrophilic substitution. These findings have important implications for both synthetic strategies and mechanistic studies involving this compound.

In terms of applications, CAS No. 2167270-38-2 has shown potential in materials science as well. The combination of aromaticity from the thiazole ring and aliphatic chains from the bromobutyl group makes this compound suitable for use in polymer chemistry or as a component in self-assembling systems. Its ability to form hydrogen bonds or engage in π–π interactions could be exploited to design novel materials with unique physical and chemical properties.

Moreover, preliminary biological assays have demonstrated that CAS No. 2167270-38-2 exhibits moderate activity against certain enzymes associated with inflammatory processes. This suggests that further optimization could lead to more potent bioactive agents with therapeutic potential. Researchers are currently exploring strategies to enhance its selectivity and reduce off-target effects by modifying substituents on both the thiazole ring and bromobutyl chain.

In conclusion, CAS No. 2167270-38-2: 1-(2-(1-bromobutyl)-1,3-thiazol-4-yl)ethanone is a versatile compound with significant potential across multiple disciplines. Its unique structure allows for diverse applications in organic synthesis, materials science, and drug discovery. As research continues to uncover its full range of properties and capabilities, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovations.